Cas no 659729-32-5 (2-Pyrimidinamine, 4-chloro-6-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 2-Pyrimidinamine, 4-chloro-6-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 659729-32-5
• MF: C₁₄H₁₆ClN₃
• MW: 261.749941825867
• CID: 1705397
• Update Time: 2024-09-02

2-Pyrimidinamine, 4-chloro-6-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-6-[4-(1,1-dimethylethyl)phenyl]-

• Inchi： 1S/C14H16ClN3/c1-14(2,3)10-6-4-9(5-7-10)11-8-12(15)18-13(16)17-11/h4-8H,1-3H3,(H2,16,17,18)
• InChI Key： HQUBJUDVLNUFST-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(C(C)(C)C)C=C2)=CC(Cl)=N1

Computed Properties

• Exact Mass: 261.10348

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 432.3±37.0 °C(Predicted)
• PSA: 51.8
• pka: 3.23±0.10(Predicted)